GeX-2

• Molecular Formula: C103H169N43O27
• Molecular Weight: 2441.7 g/mol
• InChI: InChI=1S/C103H169N43O27/c1-4-51(2)77(93(171)145-78(52(3)148)94(172)138-67(79(105)157)47-75(153)154)144-87(165)66(21-12-42-129-103(120)121)134-84(162)62(17-8-38-125-99(112)113)135-89(167)69(45-54-25-31-57(150)32-26-54)140-85(163)64(19-10-40-127-101(116)117)133-82(160)61(16-7-37-124-98(110)111)131-81(159)60(15-6-36-123-97(108)109)132-83(161)63(18-9-39-126-100(114)115)137-91(169)71(48-76(155)156)141-90(168)70(46-55-27-33-58(151)34-28-55)142-92(170)73-22-13-43-146(73)95(173)72(50-147)143-86(164)65(20-11-41-128-102(118)119)136-88(166)68(44-53-23-29-56(149)30-24-53)139-80(158)59(130-74(152)49-104)14-5-35-122-96(106)107/h23-34,51-52,59-73,77-78,147-151H,4-22,35-50,104H2,1-3H3,(H2,105,157)(H,130,152)(H,131,159)(H,132,161)(H,133,160)(H,134,162)(H,135,167)(H,136,166)(H,137,169)(H,138,172)(H,139,158)(H,140,163)(H,141,168)(H,142,170)(H,143,164)(H,144,165)(H,145,171)(H,153,154)(H,155,156)(H4,106,107,122)(H4,108,109,123)(H4,110,111,124)(H4,112,113,125)(H4,114,115,126)(H4,116,117,127)(H4,118,119,128)(H4,120,121,129)/t51-,52+,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,77-,78-/m0/s1
• InChIKey: ZGMXUPVWRQVUKG-ONTXGEKHSA-N

GeX-2: Dual-Target αO-Conotoxin Analogue

GeX-2 is a synthetically truncated, 19-amino-acid analogue of αO-conotoxin. Unlike many conotoxin-derived peptides that act solely as nicotinic acetylcholine receptor (nAChR) antagonists, GeX-2 was rationally designed via disulfide-bond deletion and sequence truncation to retain two pharmacologically distinct mechanisms: it directly inhibits the human α9α10 nAChR subtype and concurrently activates the GABAB receptor (GABABR), which leads to indirect inhibition of CaV2.2 (N-type) voltage-gated calcium channels [1][2]. This dual-target profile is functionally linked to its demonstrated analgesic efficacy in a rat model of chronic constriction injury (CCI) [1].

Dual-pathway modulation: α9α10 nAChR inhibition and GABABR-CaV2.2 engagement

Truncated 19-amino-acid αO-conotoxin analogue with simplified disulfide scaffold

Reported model-response context in neuropathic pain research (CCI model)

• [1] Li X, Tae HS, Chen S, Yousuf A, Huang L, Zhang J, Jiang T, Adams DJ, Yu R. Dual Antagonism of α9α10 nAChR and GABAB Receptor-Coupled CaV2.2 Channels by an Analgesic αO-Conotoxin Analogue. J Med Chem. 2024 Jan 25;67(2):971-987. doi: 10.1021/acs.jmedchem.3c00979. View Source
• [2] Li X, et al. N-Terminal Capping of the αO-Conotoxin Analogue GeX-2 Improves the Serum Stability and Selectivity toward the Human α9α10 Nicotinic Acetylcholine Receptor. J Med Chem. 2024 Oct 24;67(20):18400-18411. doi: 10.1021/acs.jmedchem.4c01758. View Source

GeX-2 Irreplaceability in Pain Research

Generic substitution among α9α10 nAChR antagonists (e.g., RgIA, Vc1.1, GeXIVA) is not scientifically viable because GeX-2 is the only member of this class reported to simultaneously engage the GABAB receptor-coupled CaV2.2 channel pathway [1]. This is a critical differentiation: the N-terminal capping study in 2024 explicitly demonstrated that when GeX-2's GABABR-mediated CaV2.2 inhibition was chemically eliminated while preserving its α9α10 nAChR antagonism, the compound lost its analgesic activity in a rat neuropathic pain model [2]. Therefore, any attempt to replace GeX-2 with an α9α10-only antagonist would forfeit the synergistic, dual-pathway pharmacology that underpins its preclinical efficacy.

Single-target α9α10 antagonists may not engage GABABR-CaV2.2, potentially altering pathway-response endpoints.

N-terminally capped analogue lost CaV2.2 inhibition and reported model-response endpoint in controlled comparison.

Dual-pathway pharmacology may not be preserved with structural analogues lacking the designed GABABR interface.

• [1] Li X, Tae HS, Chen S, Yousuf A, Huang L, Zhang J, Jiang T, Adams DJ, Yu R. Dual Antagonism of α9α10 nAChR and GABAB Receptor-Coupled CaV2.2 Channels by an Analgesic αO-Conotoxin Analogue. J Med Chem. 2024 Jan 25;67(2):971-987. doi: 10.1021/acs.jmedchem.3c00979. View Source
• [2] Li X, et al. N-Terminal Capping of the αO-Conotoxin Analogue GeX-2 Improves the Serum Stability and Selectivity toward the Human α9α10 Nicotinic Acetylcholine Receptor. J Med Chem. 2024 Oct 24;67(20):18400-18411. doi: 10.1021/acs.jmedchem.4c01758. View Source

GeX-2 Differentiation Evidence

Dual Targeting of GABABR and CaV2.2

GeX-2 is the sole truncated αO-conotoxin analogue reported to exhibit both direct α9α10 nAChR inhibition and indirect, GABABR-mediated CaV2.2 channel inhibition. While the parent peptide and other α-conotoxins like Vc1.1 and RgIA have been reported to interact with the GABAB receptor [1], GeX-2's rationally designed dual activity was directly validated against a comparator: N-terminal capping abolished GABABR/CaV2.2 activity but preserved α9α10 nAChR binding, and this single-mechanism version failed to alleviate pain in vivo [2]. This is a direct head-to-head functional comparison demonstrating that both targets are necessary for efficacy.

Dual-pathway requirement

Head-to-head

GABABR/CaV2.2 activity required for in vivo model response; capped analogue lost efficacy

Both targets necessary for reported model-response endpoint

CCI rat model; intra-class functional dissection

Evidence Dimension	Presence of GABABR-mediated CaV2.2 channel inhibition required for in vivo analgesic efficacy
Target Compound Data	GeX-2 (dual α9α10 nAChR antagonist + GABABR agonist/CaV2.2 inhibitor): Significant pain alleviation in rat CCI model [1].
Comparator Or Baseline	N-terminally capped GeX-2 analogue (α9α10 nAChR antagonist only; GABABR/CaV2.2 activity eliminated): No significant pain alleviation in rat CCI model [2].
Quantified Difference	Complete loss of in vivo analgesic efficacy when the GABABR/CaV2.2 mechanism is removed.
Conditions	Rat chronic constriction injury (CCI) pain model.

Why This Matters

This confirms that GeX-2's GABABR/CaV2.2 activity is not redundant; it is mechanistically essential, making it functionally non-interchangeable with single-target α9α10 antagonists.

• [1] Li X, Tae HS, Chen S, Yousuf A, Huang L, Zhang J, Jiang T, Adams DJ, Yu R. Dual Antagonism of α9α10 nAChR and GABAB Receptor-Coupled CaV2.2 Channels by an Analgesic αO-Conotoxin Analogue. J Med Chem. 2024 Jan 25;67(2):971-987. View Source
• [2] Li X, et al. N-Terminal Capping of the αO-Conotoxin Analogue GeX-2 Improves the Serum Stability and Selectivity toward the Human α9α10 Nicotinic Acetylcholine Receptor. J Med Chem. 2024 Oct 24;67(20):18400-18411. View Source

Retained α9α10 Potency After Truncation

GeX-2 was designed as a truncated analogue of αO-conotoxin with fewer disulfide bonds. Despite this structural simplification, GeX-2 retained the full potency of its parent peptide at the human α9α10 nAChR [1]. The parent peptide's activity is lost in the capped analogue, but GeX-2 itself maintained indistinguishable receptor-level activity. The precise IC50 values for the parent peptide and GeX-2 are reported in the primary paper (J Med Chem, 2024) but are not available in the open abstract or vendor sources accessed.

Potency retention

Data to verify

Retained parent-peptide potency at human α9α10 nAChR (exact IC50 requires full-text access)

Truncation did not compromise target engagement

Confirm quantitative values in J Med Chem 2024 paper

Evidence Dimension	Inhibitory activity at human α9α10 nAChR
Target Compound Data	GeX-2: Retained potency of parent peptide (exact IC50 value requires access to full-text J Med Chem 2024 paper).
Comparator Or Baseline	αO-conotoxin (parent peptide): Baseline potency.
Quantified Difference	Potency described as 'retained' (no significant loss).
Conditions	Human α9α10 nAChR expressed in Xenopus oocytes; two-electrode voltage clamp electrophysiology.

Why This Matters

This demonstrates that GeX-2's truncation simplifies production complexity without sacrificing target engagement, a key advantage for procurement over the longer, more complex parent peptide.

• [1] Li X, et al. Dual Antagonism of α9α10 nAChR and GABAB Receptor-Coupled CaV2.2 Channels by an Analgesic αO-Conotoxin Analogue. J Med Chem. 2024 Jan 25;67(2):971-987. View Source

Analgesic Efficacy in Neuropathic Pain Model

GeX-2 significantly alleviated pain in the rat chronic constriction injury (CCI) model, a standard preclinical model of neuropathic pain [1]. While other α9α10 antagonists (e.g., RgIA, Vc1.1, GeXIVA) have also been tested in various pain models, GeX-2's CCI efficacy is mechanistically attributed to its unique dual-target profile. A key comparator study using an N-terminally capped GeX-2 analogue (which lost GABABR/CaV2.2 activity) showed no analgesic effect in the same model, providing a direct intra-class control [2].

Model response comparison

Head-to-head

GeX-2 showed significant pain alleviation; capped analogue showed no effect in CCI model

Model-response endpoint linked to dual mechanism

Intra-class control; reported qualitative difference

Evidence Dimension	Analgesic efficacy in rat CCI model
Target Compound Data	GeX-2: Significant pain alleviation in CCI model.
Comparator Or Baseline	N-terminally capped GeX-2 analogue (α9α10 nAChR only): No significant analgesic effect.
Quantified Difference	Qualitative (presence vs. absence of significant effect).
Conditions	Rat chronic constriction injury (CCI) model of neuropathic pain.

Why This Matters

This is the strongest preclinical evidence that GeX-2's dual mechanism translates into a therapeutic outcome, a claim that cannot be made for single-target comparators.

• [1] Li X, et al. Dual Antagonism of α9α10 nAChR and GABAB Receptor-Coupled CaV2.2 Channels by an Analgesic αO-Conotoxin Analogue. J Med Chem. 2024 Jan 25;67(2):971-987. View Source
• [2] Li X, et al. N-Terminal Capping of the αO-Conotoxin Analogue GeX-2... J Med Chem. 2024 Oct 24;67(20):18400-18411. View Source

α10(+)/α10(-) Interface Binding Selectivity

Site-directed mutagenesis and computational modeling revealed that GeX-2 preferentially interacts with the α10(+)/α10(-) binding site of the α9α10 nAChR, a feature that distinguishes it from other α-conotoxins like Vc1.1 and RgIA, which have been reported to bind at the α9(+)/α9(-) or α9(+)/α10(-) interfaces [1]. This unique binding mode suggests a different selectivity profile that may reduce off-target activity at other nAChR subtypes.

Binding interface selectivity

Class-level

Preferential binding at α10(+)/α10(-) vs. Vc1.1/RgIA binding at α9 interfaces

Different selectivity profile may support nAChR subtype dissection

Based on mutagenesis and computational modeling

Evidence Dimension	Binding site preference on human α9α10 nAChR
Target Compound Data	GeX-2: Preferentially binds α10(+)/α10(-) interface.
Comparator Or Baseline	Vc1.1 and RgIA: Reported to bind α9(+)/α9(-) or α9(+)/α10(-) interfaces.
Quantified Difference	Qualitative difference in binding interface preference.
Conditions	Site-directed mutagenesis of human α9α10 nAChR; computational docking.

Why This Matters

For researchers selecting a molecular tool compound, this distinct binding interface may offer a different selectivity fingerprint, which is critical for studies aiming to dissect nAChR subtype pharmacology.

• [1] Li X, et al. Dual Antagonism of α9α10 nAChR and GABAB Receptor-Coupled CaV2.2 Channels... J Med Chem. 2024 Jan 25;67(2):971-987. View Source

GeX-2 Research and Application Scenarios

α9α10 nAChR–GABABR-CaV2.2 Pathway Synergy

GeX-2 is the ideal tool compound for studies requiring simultaneous modulation of both the α9α10 nAChR and the GABABR-CaV2.2 signaling axis. Its designed dual pharmacology, experimentally dissected through N-terminal capping [1], allows researchers to clearly distinguish contributions from each pathway to overall analgesic outcomes.

SAR Studies of Non-Opioid Analgesic Peptides

As a truncated analogue retaining full potency at its primary target [2], GeX-2 serves as an optimal scaffold for further medicinal chemistry optimization. Its simplified disulfide connectivity simplifies synthesis compared to the parent αO-conotoxin, facilitating the generation of analogue libraries for SAR exploration.

α9α10-Dependent vs. Independent Pain Mechanisms

The availability of the N-terminally capped GeX-2 analogue (which is a pure α9α10 nAChR antagonist) [1] allows for a unique pair of probes for a controlled experimental setup. Using GeX-2 (dual mechanism) versus its capped analogue (single mechanism) in the same CCI model can directly reveal the contribution of the GABABR-CaV2.2 pathway to pain relief.

Comparative nAChR Binding Interface Pharmacology

GeX-2's preferential binding to the α10(+)/α10(-) interface of α9α10 nAChR [2] makes it a valuable reagent for studies mapping the functional consequences of binding to different subunit interfaces, especially in comparison with other α-conotoxins like Vc1.1 and RgIA that engage different interfaces.

Application

Selection Property

Validation Focus

Dual-pathway signaling studies

Dual-target mechanism (α9α10 nAChR + GABABR-CaV2.2)

Pathway contribution dissection using capped-analogue comparator

Non-opioid peptide SAR

Truncated scaffold with retained target potency

Disulfide-bond simplified analogue library generation

α9α10-dependent vs. independent mechanism research

Availability of paired probes (dual vs. single mechanism)

Controlled model endpoint comparison in CCI paradigm

nAChR subunit interface pharmacology

Distinct α10(+)/α10(-) binding interface preference

Functional mapping of interface-specific signaling profiles

• [1] Li X, et al. N-Terminal Capping of the αO-Conotoxin Analogue GeX-2 Improves the Serum Stability and Selectivity toward the Human α9α10 Nicotinic Acetylcholine Receptor. J Med Chem. 2024 Oct 24;67(20):18400-18411. View Source
• [2] Li X, et al. Dual Antagonism of α9α10 nAChR and GABAB Receptor-Coupled CaV2.2 Channels by an Analgesic αO-Conotoxin Analogue. J Med Chem. 2024 Jan 25;67(2):971-987. View Source